molecular formula C12H11Cl2NO B8605179 1,5-Dichloro-3-isopropoxyisoquinoline

1,5-Dichloro-3-isopropoxyisoquinoline

Cat. No. B8605179
M. Wt: 256.12 g/mol
InChI Key: NAMWDAZFTKSDFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,5-Dichloro-3-isopropoxyisoquinoline is a useful research compound. Its molecular formula is C12H11Cl2NO and its molecular weight is 256.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,5-Dichloro-3-isopropoxyisoquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,5-Dichloro-3-isopropoxyisoquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1,5-Dichloro-3-isopropoxyisoquinoline

Molecular Formula

C12H11Cl2NO

Molecular Weight

256.12 g/mol

IUPAC Name

1,5-dichloro-3-propan-2-yloxyisoquinoline

InChI

InChI=1S/C12H11Cl2NO/c1-7(2)16-11-6-9-8(12(14)15-11)4-3-5-10(9)13/h3-7H,1-2H3

InChI Key

NAMWDAZFTKSDFA-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=NC(=C2C=CC=C(C2=C1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (103 mg, 2.57 mmol) was added to a solution of 1,5-dichloroisoquinolin-3-ol (500 mg, 2.336 mmol) and 2-bromopropane (575 mg, 4.67 mmol) and stirred at rt for 3 hrs. The reaction was diluted with water and extracted with EtOAc. The organic layer was washed with water (2×) followed by brine. The organic layer was collected, dried over MgSO4, filtered and evaporated to give the crude product 1,5-dichloro-3-isopropoxyisoquinoline (598 mg, 100% yield) which was used as is in next step. MS: MS m/z 256.1(M++1).
Quantity
103 mg
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reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
575 mg
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
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solvent
Reaction Step Two

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